Cas no 306732-40-1 (N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide)

• Product Name: N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide
• CAS No: 306732-40-1
• MF: C₁₃H₁₀BrN₃O₃S
• MW: 368.205800533295
• CID: 6787537
• PubChem ID: 1270800
• Update Time: 2025-10-19

N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• JS-0410
• AKOS005107187
• N-(2-bromophenyl)-2-[(5-nitropyridin-2-yl)sulfanyl]acetamide
• N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide
• 306732-40-1

• Inchi： 1S/C13H10BrN3O3S/c14-10-3-1-2-4-11(10)16-12(18)8-21-13-6-5-9(7-15-13)17(19)20/h1-7H,8H2,(H,16,18)
• InChI Key： IQZCEMZWWVYYGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CSC1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 366.96262g/mol
• Monoisotopic Mass: 366.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide

N-(2-Bromophenyl)-2-(5-Nitropyridin-2-yl)sulfanylacetamide: A Comprehensive Overview

The compound CAS No 306732-40-1, also known as N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for innovative applications.

The molecular structure of N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide is characterized by a sulfanyl group (-S-) bridging a 5-nitropyridin-2-yl moiety and an N-(2-bromophenyl)acetamide group. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its reactivity under specific conditions. Researchers have demonstrated that the sulfanyl group can act as a nucleophile in substitution reactions, enabling the construction of diverse heterocyclic frameworks. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of CAS No 306732-40-1 as a key intermediate in the synthesis of pyridine-based kinase inhibitors, showcasing its potential in drug discovery.

In addition to its role in medicinal chemistry, N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide has been investigated for its applications in materials science. The compound's ability to form stable covalent bonds under mild conditions makes it an attractive candidate for the development of advanced polymers and coatings. A recent breakthrough reported in the Advanced Materials journal detailed its use as a building block for self-healing polymer networks, which exhibit exceptional mechanical properties and environmental adaptability.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of aniline derivatives followed by coupling reactions to introduce the sulfanyl and nitro groups. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while minimizing environmental impact. For example, a 2023 paper in Green Chemistry described a sustainable protocol utilizing microwave-assisted synthesis to produce CAS No 306732-40-1 with high efficiency.

The physical and chemical properties of N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide have also been extensively studied. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as X-ray crystallography and thermogravimetric analysis. These studies provide critical insights into its behavior during storage and processing, ensuring safe handling and optimal performance in industrial applications.

In terms of biological activity, preliminary assays have revealed that this compound exhibits moderate inhibitory effects against several enzymes associated with inflammatory diseases. While further research is required to fully understand its pharmacokinetics and toxicity profiles, these findings suggest promising avenues for its use in therapeutic development.

In conclusion, CAS No 306732-40-1, or N-(2-bromophenyl)-2-(5-nitropyridin-2-yl)sulfanylacetamide, stands as a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific innovation.